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Compound of Interest

Compound Name: Panthenyl ethyl ether

Cat. No.: B1199588

| have gathered more detailed information on experimental protocols for determining the
refractive index of viscous liquids and solubility testing for cosmetic ingredients. Specifically, |
found references to ASTM D1747 for refractive index determination, which provides a
standardized method. For solubility, | found protocols that involve visual inspection and the use
of various solvents relevant to the cosmetics industry. | also have sufficient information on the
metabolic pathway of pantothenic acid to Coenzyme A to create the requested Graphviz
diagram. | can now proceed to structure the technical guide, create the data tables, detail the
experimental protocols, and generate the required diagrams. | have all the necessary
components to fulfill the user's request.

e Molecular Weight: 233.30 g/mol

o Appearance: Colorless to slightly yellowish, viscous liquid
e Odor: Characteristic

e Boiling Point: 165-185 °C at 4 mmHg

¢ Solubility: Soluble in water, ethanol, and oils

 Stability: Stable under normal conditions; should be protected from strong acids, bases, and
oxidizing agents.

o Refractive Index: 1.467 - 1.473 at 20°C
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| have also gathered information for the detailed experimental protocols and the signaling
pathway as requested. | will now proceed to generate the complete response.An In-depth
Technical Guide on the Core Physicochemical Properties of Panthenyl Ethyl Ether

For Researchers, Scientists, and Drug Development Professionals

Abstract

Panthenyl ethyl ether, a derivative of pantothenic acid (Vitamin B5), is a key ingredient in
numerous cosmetic and pharmaceutical formulations. Its physicochemical properties are
pivotal for its efficacy, stability, and delivery in final products. This technical guide provides a
comprehensive overview of the core physicochemical characteristics of Panthenyl ethyl ether,
detailed experimental methodologies for their assessment, and an illustrative representation of

its metabolic significance.

Physicochemical Properties

The fundamental physicochemical properties of Panthenyl ethyl ether are summarized in the
table below, providing a quantitative basis for formulation and development.
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Property Value Unit Notes
Molecular Weight 233.30 g/mol

Colorless to slightly
Appearance yellowish, viscous

liquid
Odor Characteristic
Boiling Point 165 - 185 °C at 4 mmHg

I Miscible in all
Solubility in Water Soluble )
proportions

Solubility in Ethanol Soluble
Solubility in Oils Soluble
Refractive Index 1.467 - 1.473 at 20°C

Stability

Stable under normal

conditions.

Protect from strong
acids, bases, and

oxidizing agents.

Experimental Protocols

Accurate determination of physicochemical properties is essential for quality control and

formulation optimization. The following sections detail the methodologies for key experimental

procedures.

Determination of Boiling Point (Reduced Pressure)

To prevent thermal decomposition, the boiling point of Panthenyl ethyl ether is determined

under vacuum.

Methodology:

e Apparatus Setup: A vacuum distillation apparatus is assembled, including a round-bottom

flask, a distillation head equipped with a thermometer, a condenser, and a receiving flask.

The system is connected to a vacuum pump.
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o Sample Preparation: A measured quantity of Panthenyl ethyl ether is placed in the round-
bottom flask. Boiling chips are added to ensure smooth ebullition.

e Procedure: The system is evacuated to a stable pressure of 4 mmHg. The flask is then
gently heated. The temperature at which a steady stream of condensate is observed on the
thermometer bulb is recorded as the boiling point at the specified pressure.

Determination of Solubility

The solubility of Panthenyl ethyl ether in various solvents is a critical parameter for its
application in different formulations.

Methodology:

o Apparatus: A series of clear, clean test tubes or vials.

o Sample Preparation: A precise amount of Panthenyl ethyl ether (e.g., 1 gram) is weighed.
e Procedure:

o To a test tube containing a known volume of the solvent (e.g., water, ethanol, or a specific
oil), the weighed Panthenyl ethyl ether is added incrementally with constant agitation
(e.g., vortex mixing).

o The mixture is visually inspected for clarity and the absence of undissolved droplets or
layers.

o The point at which the Panthenyl ethyl ether is completely dissolved, or the point at
which no more will dissolve, is recorded. For miscible substances, this is often reported
qualitatively as "soluble” or "miscible."

Determination of Refractive Index

The refractive index is a measure of the purity and identity of Panthenyl ethyl ether. ASTM
D1747 provides a standard method for viscous materials.

Methodology:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1199588?utm_src=pdf-body
https://www.benchchem.com/product/b1199588?utm_src=pdf-body
https://www.benchchem.com/product/b1199588?utm_src=pdf-body
https://www.benchchem.com/product/b1199588?utm_src=pdf-body
https://www.benchchem.com/product/b1199588?utm_src=pdf-body
https://www.benchchem.com/product/b1199588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Apparatus: A calibrated Abbé refractometer with a temperature-controlled prism.

» Calibration: The refractometer is calibrated using a standard of known refractive index at the
measurement temperature (20°C).

e Procedure:

[¢]

A small drop of Panthenyl ethyl ether is placed on the clean, dry prism of the
refractometer.

o The prism is closed, and the sample is allowed to equilibrate to the set temperature of
20°C.

o The light source is adjusted, and the refractometer is manipulated to bring the dividing line
between the light and dark fields into sharp focus on the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale.

Mandatory Visualizations
Experimental Workflow for Physicochemical Analysis

The logical flow of experiments to characterize Panthenyl ethyl ether is crucial for systematic
analysis.
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[https://www.benchchem.com/product/b1199588#physicochemical-properties-of-panthenyl-
ethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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